Tetrahydro-1H-4,7-methanoisoindole-1,3,5(2H,6H)-trione

• Molecular Formula: C9H9NO3
• Molecular Weight: 179.17 g/mol
• IUPAC Name: 4-azatricyclo[5.2.1.02,6]decane-3,5,8-trione
• InChI: InChI=1S/C9H9NO3/c11-5-2-3-1-4(5)7-6(3)8(12)10-9(7)13/h3-4,6-7H,1-2H2,(H,10,12,13)
• InChI Key: SCRXQMJWIYAEJS-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC(=O)C1C3C2C(=O)NC3=O

Description

Tetrahydro-1H-4,7-methanoisoindole-1,3,5(2H,6H)-trione is a useful research compound. Its molecular formula is C9H9NO3 and its molecular weight is 179.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Chromium trioxide (2.7 g) was dissolved in concentrated sulfuric acid (2.3 mL) and water (10 mL). 12.17 mL of this solution was added dropwise to a 0° C. solution of rac-(3aS,4R,5S,7R,7aR)-5-hydroxyhexahydro-1H-4,7-methanoisoindole-1,3-dione (4.21 g) (prepared by modification of the procedures in Japanese Patent Publication JP 8-333368, Dec. 17, 1996) in 20 mL of acetone. After 1 hr, 2-propanol (20 mL) was added, and the reaction was stirred 30 min (orange color dissipates). The reaction was filtered through celite and concentrated in vacuo. Silica gel chromatography eluting with 98:2 CH2Cl2:MeOH afforded 4 g of the titled compound as a white solid.